Cas no 3036-66-6 (1,3-Butadiene,1-methoxy-)

• Product Name: 1,3-Butadiene,1-methoxy-
• CAS No: 3036-66-6
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD00008660
• CID: 316205
• PubChem ID: 24896625
• Update Time: 2025-04-19

1,3-Butadiene,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene,1-methoxy-
• 1-Methoxy-1,3-butadiene
• 3036-66-6
• Q27258823
• trans-1-methoxy-1,3-butadiene
• ETHER, 1,3-BUTADIENYL METHYL
• AI3-25334
• EINECS 221-234-1
• 45C05L2K30
• 1-Methoxy-1,3-butadiene, 95%
• (E)-1-Methoxy-1,3-butadiene
• 1-Methoxybutadiene
• 10034-09-0
• DTXSID601045261
• NSC 9182
• (E)-1-Methoxy-buta-1,3-diene
• NSC-9182
• (1E)-1-methoxybuta-1,3-diene
• 1,3-Butadiene, 1-methoxy-
• MFCD00008660
• 4-METHOXY-1,3-BUTADIENE
• AKOS015912973
• (E)-CH3OCH=CHCH=CH2
• J-017930
• 1,3-Butadienyl methyl ether
• Buta-1,3-dienyl methyl ether
• UNII-45C05L2K30
• KOCUMXQOUWPSLK-SNAWJCMRSA-N

• MDL： MFCD00008660
• Inchi： 1S/C5H8O/c1-3-4-5-6-2/h3-5H,1H2,2H3/b5-4+
• InChI Key： KOCUMXQOUWPSLK-SNAWJCMRSA-N
• SMILES： O(C)/C=C/C=C

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.83 g/mL at 25 °C(lit.)
• Boiling Point: 91 °C(lit.)
• Flash Point: Fahrenheit: 21.2 ° f
  Celsius: -6 ° c
  
• Refractive Index: n20/D 1.464(lit.)
• PSA: 9.23
• LogP: 1.33250
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol \ ether

1,3-Butadiene,1-methoxy- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 23-24/25
• RTECS：KN4200000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：11
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds